Cas no 1525599-36-3 (methyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate)

methyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate structure
1525599-36-3 structure
Product Name:methyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate
CAS No:1525599-36-3
MF:C8H14F3NO2
MW:213.197473049164
MDL:MFCD23732244
CID:5602746
PubChem ID:79629821
Update Time:2023-11-24

methyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-4310630
    • methyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propanoate
    • 1525599-36-3
    • AKOS018186401
    • methyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propan oate
    • Propanoic acid, 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]-, methyl ester
    • methyl 2,2-dimethyl-3-(2,2,2-trifluoroethyl)aminopropanoate
    • MDL: MFCD23732244
    • Inchi: 1S/C8H14F3NO2/c1-7(2,6(13)14-3)4-12-5-8(9,10)11/h12H,4-5H2,1-3H3
    • InChI Key: XAVJQXZIYINIOT-UHFFFAOYSA-N
    • SMILES: FC(CNCC(C(=O)OC)(C)C)(F)F

Computed Properties

  • Exact Mass: 213.09766318g/mol
  • Monoisotopic Mass: 213.09766318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.126±0.06 g/cm3(Predicted)
  • Boiling Point: 193.5±40.0 °C(Predicted)
  • pka: 4.08±0.70(Predicted)

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